N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H23N3O3S2/c1-12-6-7-14(9-13(12)2)16-11-25-18(19-16)20-17(22)15-5-4-8-21(10-15)26(3,23)24/h6-7,9,11,15H,4-5,8,10H2,1-3H3,(H,19,20,22)
• InChI Key: HQEZIQMXFOKZJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3CCCN(C3)S(=O)(=O)C)C
• Molecular Formula: C18H23N3O3S2
• Molecular Weight: 393.5 g/mol

Description

N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H23N3O3S2 and its molecular weight is 393.52. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

Research on molecular interactions, especially regarding the binding and functional activity at receptor sites, can offer insights into the therapeutic potential of compounds. For example, studies have shown how modifications in the structure of a molecule can affect its binding affinity and functional activity at cannabinoid receptors, shedding light on the molecular basis of receptor-ligand interactions and aiding in the design of new therapeutic agents (Shim et al., 2002).

Chemical Synthesis and Characterization

The synthesis of new chemical entities and their characterization forms the basis of much research in medicinal chemistry. For instance, the development of alternative products in chemical reactions and the exploration of their potential applications is a key area of study. These methodologies can be applied to synthesize and study the properties of compounds like "N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide" and understand their chemical behavior and potential applications (Krauze et al., 2007).

Structure-Activity Relationship Studies

Investigations into the structure-activity relationships (SAR) of compounds provide valuable insights into how different structural elements of a molecule contribute to its biological activity. This research is crucial in the development of new drugs, as it helps identify the most promising compounds for further development. Studies on compounds such as biarylpyrazole derivatives have elucidated their antagonistic activity at cannabinoid receptors, demonstrating the potential for discovering new therapeutic agents (Lan et al., 1999).

Metabolism and Disposition Studies

Understanding the metabolism and disposition of chemical compounds in humans is essential for assessing their safety and efficacy as potential therapeutic agents. Research in this area involves studying how compounds are absorbed, distributed, metabolized, and excreted in the body. This information is critical for predicting the pharmacokinetic behavior of new drugs (Renzulli et al., 2011).